Cas no 99983-82-1 ( )

• Product Name: &nbsp
• CAS No: 99983-82-1
• MF: C₁₁H₁₀ClNS
• MW: 223.721800327301
• CID: 872495
• PubChem ID: 53440941
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(3,4-dimethylphenyl)-1,3-thiazole
• 2-CHLORO-4-(3,4-DIMETHYLPHENYL)THIAZOLE
• 99983-82-1
• AKOS012239607
• DTXSID30702929
•  

• Inchi： 1S/C11H10ClNS/c1-7-3-4-9(5-8(7)2)10-6-14-11(12)13-10/h3-6H,1-2H3
• InChI Key： RQYVWZKDUZHTOF-UHFFFAOYSA-N
• SMILES： ClC1=NC(=CS1)C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 223.022
• Monoisotopic Mass: 223.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2
• XLogP3: 4.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes